Cas no 96422-39-8 (1,3-Propanediol,2-methyl-2-[(2-triphenylenylmethyl)amino]-, hydrochloride (1:1))

• Product Name: 1,3-Propanediol,2-methyl-2-[(2-triphenylenylmethyl)amino]-, hydrochloride (1:1)
• CAS No: 96422-39-8
• MF: C₂₃H₂₄ClNO₂
• MW: 381.89516544342
• CID: 812394
• PubChem ID: 175681
• Update Time: 2025-04-19

1,3-Propanediol,2-methyl-2-[(2-triphenylenylmethyl)amino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-methyl-2-[(2-triphenylenylmethyl)amino]-, hydrochloride (1:1)
• 2-methyl-2-(triphenylen-2-ylmethylamino)propane-1,3-diol,hydrochloride
• 2-Methyl-2-((2-triphenylenylmethyl)amino)-1,3-propanediol hydrochloride
• XPNWCBNVAJOCQW-UHFFFAOYSA-N
• DTXSID10242252
• SCHEMBL10679660
• 1,3-Propanediol, 2-methyl-2-((2-triphenylenylmethyl)amino)-, hydrochloride, hydrate (2:2:1)
• 96422-39-8
• CHEMBL557396
• 2-Methyl-2-((2-triphenylenylmethyl)amino)-1,3-propanediol hydrochloride hydrate (2:2:1)

• Inchi： 1S/C23H23NO2.ClH/c1-23(14-25,15-26)24-13-16-10-11-21-19-8-3-2-6-17(19)18-7-4-5-9-20(18)22(21)12-16;/h2-12,24-26H,13-15H2,1H3;1H
• InChI Key： XPNWCBNVAJOCQW-UHFFFAOYSA-N
• SMILES： Cl.OCC(C)(CO)NCC1C=CC2C3C=CC=CC=3C3C=CC=CC=3C=2C=1

Computed Properties

• Exact Mass: 381.15
• Monoisotopic Mass: 381.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Boiling Point: 620.9°C at 760 mmHg
• Flash Point: 194.5°C